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Compound of Interest

Compound Name: Tetrahydroxyquinone
CAS No.: 123334-16-7; 319-89-1
Cat. No.: B15567334
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for Tetrahydroxyquinone, including operational and disposal plans, to
build a foundation of trust and value in laboratory safety.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Tetrahydroxyquinone, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure a safe laboratory environment. The following table
summarizes the required personal protective equipment.
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Protection Type

Required Equipment

Details and Specifications

Eye Protection

Chemical safety goggles or

eyeglasses

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Protective gloves

Wear appropriate gloves to

prevent skin exposure.[1]

Protective clothing

Wear appropriate clothing to

prevent skin exposure.[1]

Lab coat

A standard protective measure

in laboratory settings.[2]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Use if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[1]
Follow OSHA respirator
regulations in 29 CFR
1910.134.[1]

Engineering Controls

Adequate ventilation

Use to keep airborne

concentrations low.[1]

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability and integrity of

Tetrahydroxyquinone while preventing accidental exposure.

Handling:

Wash hands and skin thoroughly after handling.[1][3]

Use in a well-ventilated area.[1][4]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]
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e Do not eat, drink, or smoke when using this product.[3][4]

e Avoid generating dust.[1]

e Remove and wash contaminated clothing before reuse.[1][3]
Storage:

o Keep the container tightly closed when not in use.[1][3]

e Store in a cool, dry, well-ventilated area.[1][4]

» Store away from incompatible substances such as strong oxidizing agents and strong bases.

[1]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures should be followed to
ensure safety and environmental compliance.

Spill Response:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[1]

Personal Protection: Wear the appropriate personal protective equipment as outlined in the
table above.[1]

Containment and Cleanup:
o For dry spills, vacuum or sweep up the material, avoiding dust generation.[1][5]

o Place the collected material into a suitable, labeled disposal container.[1][5]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

» Dispose of Tetrahydroxyquinone in a manner consistent with federal, state, and local
regulations.[1]
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e The material is not regulated as a hazardous material for transport.[1]

Emergency and First Aid Measures

Immediate and appropriate first aid can significantly mitigate the effects of accidental exposure.

Exposure Route First Aid Procedure

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1]

Flush skin with plenty of soap and water.
) Remove contaminated clothing and wash it
Skin Contact . S
before reuse. Get medical aid if irritation

develops or persists.[1]

Do NOT induce vomiting. If the person is
Ingestion conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek medical aid.[1]

Remove from exposure to fresh air immediately.
i If not breathing, give artificial respiration. If
Inhalation o ) )
breathing is difficult, give oxygen. Get medical

aid if a cough or other symptoms appear.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
Tetrahydroxyquinone from receipt to disposal.
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Workflow for Safe Handling of Tetrahydroxyquinone

(Receiving and Storage)
Gre-Experiment Preparatior)

Gandling and Use in a Ventilated Area

I
l
S"rpill Occurs

Emergency Spill Response

After Cleanup

y

Gost-Experiment Decontamination)
(Waste Collection)

Click to download full resolution via product page

Caption: Logical workflow for handling Tetrahydroxyquinone.
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This procedural guidance is designed to ensure that all personnel handling
Tetrahydroxyquinone can do so safely and effectively, minimizing risks and promoting a
secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15567334/docs?utm_src=pdf-body#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/en/cas/319-89-1_829897.html
https://www.spectrumchemical.com/media/sds/3560T.PDF
https://file.medchemexpress.com/batch_PDF/HY-B1106/Tetrahydroxyquinone-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-296508.pdf
https://sdfine.com/media/catalog/product/attachment/80112MSDS.pdf
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334/docs#essential-safety-and-logistics-for-handling-tetrahydroxyquinone
https://www.benchchem.com/product/b15567334?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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